Cas no 15834-57-8 (Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-)
15834-57-8 structure
Product Name:Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-
CAS No:15834-57-8
MF:C6H9N3O2S
MW:187.219559431076
CID:3802528
PubChem ID:4772871
Update Time:2025-04-22
Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-
- (4,5-DIMETHYL-4 H-[1,2,4]TRIAZOL-3-YLSULFANYL)-ACETIC ACID
- Acetic acid, 2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-
- 2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
- [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- 2-[(4,5-dimethyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- AO-365/43489563
- (4,5-Dimethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
- 15834-57-8
- STK977851
- 2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
- AKOS000296865
- 2-[(4,5-dimethyl-1,2,4-triazol-3-yl)sulfanyl]acetic Acid
-
- MDL: MFCD03161174
- Inchi: 1S/C6H9N3O2S/c1-4-7-8-6(9(4)2)12-3-5(10)11/h3H2,1-2H3,(H,10,11)
- InChI Key: CKFUZXUQZMIPKG-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C)N1C
Computed Properties
- Exact Mass: 187.04154771Da
- Monoisotopic Mass: 187.04154771Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 93.3Ų
Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506776-1g |
2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)aceticacid |
15834-57-8 | 97% | 1g |
$577 | 2023-02-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD593302-1g |
2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)acetic acid |
15834-57-8 | 97% | 1g |
¥4046.0 | 2023-02-23 |
Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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